Cas no 30034-76-5 (Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-nitro-)

• Product Name: Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-nitro-
• CAS No: 30034-76-5
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 319300
• PubChem ID: 258425
• Update Time: 2025-04-19

Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-dimethyl-3-(4-nitrophenyl)butan-2-yl]-4-nitrobenzene
• 1,1'-(2,3-dimethylbutane-2,3-diyl)bis(4-nitrobenzene)
• 2,3-Dimethyl-2,3-bis-(4-nitro-phenyl)-butan
• 2,3-dimethyl-2,3-bis-(4-nitro-phenyl)-butane
• AC1L5YX3
• AC1Q1Z5D
• AR-1B3426
• CTK4G4226
• KST-1B3457
• NCIOpen2_009384
• NSC87330
• p,p'-dinitrobicumyl
• 30034-76-5
• NSC-87330
• DTXSID30293125
• SCHEMBL1538287
• Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-nitro-

• Inchi： 1S/C18H20N2O4/c1-17(2,13-5-9-15(10-6-13)19(21)22)18(3,4)14-7-11-16(12-8-14)20(23)24/h5-12H,1-4H3
• InChI Key： FHFAECPZWSCPOH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C)(C)C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 328.1424
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28
• LogP: 5.80480